Cas no 10593-57-4 (9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-)

• Product Name: 9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-
• CAS No: 10593-57-4
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 191892
• PubChem ID: 5483578
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole,1-methyl-7-propoxy-
• 1-methyl-7-propoxy-9H-pyrido[3,4-b]indole
• 1-Methyl-7-propoxy-9H-beta-carboline
• Ro-3-1697
• Propyl harmol
• DTXSID60147425
• BRN 0199546
• 9H-Pyrido(3,4-b)indole, 1-methyl-7-propoxy-
• 4-23-00-02703 (Beilstein Handbook Reference)
• 10593-57-4
• O-n-Propyl-harmol

• Inchi： 1S/C15H16N2O/c1-3-8-18-11-4-5-12-13-6-7-16-10(2)15(13)17-14(12)9-11/h4-7,9,17H,3,8H2,1-2H3
• InChI Key： ROPQRKIYWVDATM-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=CC2=C(C=1)NC1C(C)=NC=CC2=1

Computed Properties

• Exact Mass: 239.11855
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 35.01